3-Bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one

• IUPAC Name: 3-bromo-7H-imidazo[1,5-a]pyrazin-8-one
• InChI: InChI=1S/C6H4BrN3O/c7-6-9-3-4-5(11)8-1-2-10(4)6/h1-3H,(H,8,11)
• InChI Key: OFIAZMFKWSZIIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CN=C2Br)C(=O)N1
• Molecular Formula: C6H4BrN3O
• Molecular Weight: 214.02 g/mol
• CAS RN: 1534625-82-5

Description

3-Bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one is a chemical compound with the molecular formula C6H4BrN3O. It is a hydrochloride salt with a molecular weight of 250.48. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of 3-Bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one and its derivatives has been a subject of research. A novel synthetic approach to imidazo[1,2-a]pyrazin–1,2,3-triazole derivatives, which could be related to the synthesis of 3-Bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one, is based on the click chemistry approach. Nine novel hybrid compounds were synthesized and characterized by IR and 1H and 13C NMR spectroscopy, mass spectrometry, and elemental analysis.

Molecular Structure Analysis

The IUPAC name for 3-Bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one is 3-bromoimidazo[1,5-a]pyrazin-8(7H)-one. The InChI code for this compound is 1S/C6H4BrN3O.ClH/c7-6-9-3-4-5(11)8-1-2-10(4)6;/h1-3H,(H,8,11);1H.

Physical And Chemical Properties Analysis

3-Bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one is a powder that is stored at room temperature. It has a molecular weight of 214.02. The compound’s InChI code is 1S/C6H4BrN3O.ClH/c7-6-9-3-4-5(11)8-1-2-10(4)6;/h1-3H,(H,8,11);1H.

Scientific Research Applications

Synthetic Chemistry and Reactivity

• Imidazo[1,2-a]pyrazine derivatives have been synthesized with various biological activities. These compounds exhibit uterine-relaxing, antibronchospastic, and cardiac-stimulating properties, demonstrating the chemical versatility and potential therapeutic applications of imidazo[1,5-a]pyrazin-8-one derivatives (Sablayrolles et al., 1984).
• A novel synthesis method for 3-pyrazinyl-imidazo[1,2-a]pyridines showcases the reactivity of related compounds and provides a foundation for creating diverse chemical structures with potential applications in drug development and material science (Collins Michael Raymond et al., 2010).

Biological Applications

• The luminescence properties of imidazo[1,2-a]pyrazin-3(7H)-one compounds, including bioluminescence in marine organisms and potential bioassay applications, suggest a role in biological imaging and sensors. These findings highlight the importance of 3-Bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one derivatives in biochemical research and diagnostics (Teranishi, 2007).

Material Science

• Imidazole and pyrazole-based polymers and liquids demonstrate proton conductivity, making them suitable for use in electrochemical cells such as fuel cells and batteries. This research underscores the potential of imidazo[1,5-a]pyrazin-8-one derivatives in developing new materials for energy storage and conversion (Kreuer et al., 1998).

Drug Discovery and Development

• The discovery of novel imidazo[1,2-a]pyrazin-8-amines as inhibitors of breast tumor kinase (Brk)/protein tyrosine kinase 6 (PTK6) demonstrates the therapeutic potential of such derivatives in oncology. This underscores the relevance of 3-Bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one in the development of new cancer therapies (Zeng et al., 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.